Cas no 63018-40-6 (Benzaanthracene-7-acetic Acid Methyl Ester)

Benzaanthracene-7-acetic Acid Methyl Ester Properties

Names and Identifiers

• Benz[a]anthracene-7-acetic Acid Methyl Ester
• Methyl Benz[a]anthracene-7-acetate
• methyl 2-benzo[a]anthracen-7-ylacetate
• DB-264344
• 1,2-Benzanthracene-10-acetic acid, methyl ester
• 63018-40-6
• BENZ(a)ANTHRACEN-7-ACETIC ACID, METHYL ESTER
• DTXSID40212241
• +Expand

• InChIKey： NPXQCYDDEJLMFO-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H16O2/c1-23-21(22)13-20-17-9-5-3-7-15(17)12-19-16-8-4-2-6-14(16)10-11-18(19)20/h2-12H,13H2,1H3
• SMILES： COC(=O)CC1=C2C=CC3=CC=CC=C3C2=CC4=CC=CC=C41

Computed Properties

• Exact Mass: 300.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 300.115
• Heavy Atom Count: 23
• Complexity: 432
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 4.86170
• PSA: 26.30000
• Refractive Index: 1.5680 (estimate)
• Boiling Point: 401.58°C (rough estimate)
• Flash Point: 206.3°C
• Density: 1.1027 (rough estimate)